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For researchers, scientists, and drug development professionals, the economic and

performance implications of coccidiosis control strategies are of paramount importance. This

guide provides an objective comparison of two prominent methods: the anticoccidial drug

Amprolium hydrochloride and live coccidiosis vaccines. By examining experimental data on

performance metrics and outlining the associated costs, this analysis aims to inform strategic

decisions in poultry health management.

Coccidiosis, a parasitic disease of the intestinal tract caused by Eimeria protozoa, poses a

significant economic threat to the global poultry industry, with estimated annual costs soaring

into the billions of dollars. These losses stem from decreased weight gain, poor feed

conversion, increased mortality, and the expenses associated with prevention and treatment.

The two primary methods of control, chemical prophylaxis with agents like amprolium
hydrochloride and immunization with live vaccines, each present distinct advantages and

disadvantages. This guide delves into a cost-effectiveness analysis of these two approaches,

supported by experimental data and detailed methodologies.

Performance Metrics: A Head-to-Head Comparison
The efficacy of any coccidiosis control program is ultimately measured by its impact on key

production parameters. Below is a summary of findings from various studies comparing

amprolium hydrochloride and vaccination.
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Performance Metric
Amprolium
Hydrochloride

Coccidiosis
Vaccination

Key Findings &
Citations

Body Weight Gain

(BWG)

Generally effective in

maintaining BWG

compared to

untreated, infected

birds. Some studies

show it can be slightly

lower than vaccinated

groups under certain

conditions.

Often results in

comparable or slightly

higher BWG

compared to

medicated groups,

especially in later

growth stages.[1]

In a field study, the

mean live body weight

for vaccinated broilers

was 1.87 kg, while for

medicated farms

(using various

anticoccidials

including amprolium),

it was 1.98 kg, a

statistically non-

significant difference.

[1]

Feed Conversion

Ratio (FCR)

Improves FCR

compared to infected,

untreated controls.

Generally leads to a

favorable FCR, with

some studies

indicating a better

FCR than medicated

groups.[1]

A field study reported

a mean total FCR of

1.83 for vaccinated

farms and 1.90 for

medicated farms.[1]

Oocyst Shedding

Significantly reduces

oocyst shedding

compared to

untreated birds.

Initially allows for

cycling of vaccine

oocysts to build

immunity, leading to a

reduction in virulent

field strain oocysts

over time.

Amprolium treatment

has been shown to

significantly reduce

oocyst counts.[2]

Vaccination with live

oocysts leads to a

peak in oocyst counts

around 21 days of age

as immunity develops.

[1]

Mortality Rate Effectively reduces

mortality rates

associated with

coccidiosis outbreaks.

Reduces mortality due

to coccidiosis. Some

studies show

comparable or lower

One study found

mortality rates of 3.9%

in vaccinated farms

and 5.8% in

medicated farms.[1]
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mortality rates than

medicated flocks.[1]

Lesion Scores

Significantly reduces

intestinal lesion

scores caused by

Eimeria.

Vaccination with

attenuated live

vaccines results in

lower lesion scores

compared to

challenge with virulent

field strains.

Both amprolium and

vaccination have been

shown to reduce

lesion scores in

controlled studies.

Economic Analysis: Weighing the Costs and
Benefits
A comprehensive cost-effectiveness analysis involves evaluating not only the direct costs of the

intervention but also the economic benefits derived from improved performance and reduced

losses.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://doaj.org/article/1492364fafa44c7ea79b587ca98e70dd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Economic
Parameter

Amprolium
Hydrochloride

Coccidiosis
Vaccination

Notes

Direct Cost

Varies based on

formulation, dosage,

and duration of

treatment. Can be a

significant ongoing

expense.

Upfront cost per chick.

Prices can vary

depending on the

vaccine type (virulent

vs. attenuated) and

manufacturer.

The cost of

vaccination is

estimated to be

around $0.30 per

chick.[3] The price of

amprolium can vary,

with 100g of a 30%

concentration costing

approximately €27.72.

[4]

Indirect Costs

Potential for

development of drug

resistance, requiring

rotation with other

anticoccidials.

Initial mild intestinal

challenge from the

vaccine can slightly

impact early growth.

Drug resistance is a

significant concern

with long-term use of

any single

anticoccidial.[5]

Return on Investment

(ROI)

ROI is realized

through the prevention

of production losses

from clinical and

subclinical coccidiosis.

ROI is achieved

through long-term

immunity, reduced

need for therapeutic

treatments, and

potentially improved

performance.

A study in Italy

demonstrated a

dramatic decrease in

the use of amproliam

for treatment following

the implementation of

a vaccination

program, indicating a

shift in cost from

treatment to

prevention.

Experimental Protocols: A Closer Look at the
Methodology
The data presented above is derived from studies employing specific experimental designs to

evaluate the efficacy of these coccidiosis control methods. Understanding these protocols is
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crucial for interpreting the results.

Typical Efficacy Trial for Amprolium Hydrochloride
A common experimental design to test the efficacy of amprolium involves the following steps:

Animal Model: Day-old broiler chicks are randomly allocated to different treatment groups.

Housing: Birds are housed in pens with fresh litter to prevent accidental exposure to

coccidia.

Treatment Groups:

Negative Control: Uninfected and untreated.

Positive Control: Infected and untreated.

Amprolium Group: Infected and treated with amprolium in the feed or water at a specified

dosage.

Infection: At a predetermined age (e.g., 14 days), birds in the infected groups are orally

challenged with a known number of sporulated Eimeria oocysts.

Data Collection:

Performance: Body weight and feed intake are recorded weekly to calculate BWG and

FCR.

Mortality: Daily records of mortality are maintained.

Oocyst Shedding: Fecal samples are collected at specific intervals post-infection to

determine the number of oocysts per gram (OPG).

Lesion Scoring: At the end of the trial, a subset of birds from each group is euthanized,

and their intestines are examined to score the severity of lesions caused by coccidiosis.

Statistical Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatment groups.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b7790381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Experimental Procedure

Data Analysis

Day-old Chicks

Random Allocation

Negative Control Positive Control Amprolium Group

Infection (Eimeria oocysts)

Data Collection

Performance Metrics Mortality Rate Oocyst Shedding Lesion Scores

Statistical Analysis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Experimental Procedure

Data Analysis

Day-old Chicks

Random Allocation

Unvaccinated Control Vaccinated, Unchallenged Unvaccinated, ChallengedVaccinated, Challenged

Vaccination (Day 1) Challenge (Day 28)

Data Collection

Performance Metrics Mortality Rate Oocyst Shedding Lesion Scores

Statistical Analysis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coccidiosis Challenge

Control Strategy Decision

Amprolium Prophylaxis Vaccination Program

BWG
FCR

Mortality
Lesion Scores

Cost of Drug/Vaccine
Labor Costs

Value of Improved Performance

Cost-Effectiveness Analysis

Optimal Control Strategy

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b7790381?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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